Cas no 2121511-91-7 (3-Chloro-6-fluoro-2-methoxyphenylboronic acid)

• Product Name: 3-Chloro-6-fluoro-2-methoxyphenylboronic acid
• CAS No: 2121511-91-7
• MF: C₇H₇BClFO₃
• MW: 204.391084909439
• MDL: MFCD22414969
• CID: 5078616
• PubChem ID: 131676868
• Update Time: 2026-03-01

3-Chloro-6-fluoro-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-fluoro-2-methoxyphenylboronic acid
• (3-Chloro-6-fluoro-2-methoxyphenyl)boronic acid
• E87916
• MFCD22414969
• BS-44940
• 2121511-91-7
• CS-0189987

• MDL： MFCD22414969
• Inchi： 1S/C7H7BClFO3/c1-13-7-4(9)2-3-5(10)6(7)8(11)12/h2-3,11-12H,1H3
• InChI Key： LIZHGYCOMLKKDF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(B(O)O)=C1OC)F

Computed Properties

• Exact Mass: 204.0160801g/mol
• Monoisotopic Mass: 204.0160801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Additional information on 3-Chloro-6-fluoro-2-methoxyphenylboronic acid

Introduction to 3-Chloro-6-fluoro-2-methoxyphenylboronic Acid (CAS No. 2121511-91-7)

3-Chloro-6-fluoro-2-methoxyphenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2121511-91-7, is a key intermediate in the synthesis of various boronic acid derivatives, which play a crucial role in the development of novel drugs and advanced materials. The unique structural features of this molecule, including the presence of both chloro and fluoro substituents along with a methoxy group, contribute to its versatility and reactivity, making it a valuable tool in synthetic organic chemistry.

The 3-Chloro-6-fluoro-2-methoxyphenylboronic acid molecule exhibits distinct electronic properties due to the combined influence of its substituents. The chloro group introduces electrophilic character, while the fluoro group exerts electron-withdrawing effects, creating a delicate balance that enhances its participation in various chemical reactions. This balance is particularly advantageous in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where boronic acids serve as critical reagents for forming carbon-carbon bonds. The methoxy group further modulates the reactivity by providing a nucleophilic site that can engage in selective transformations.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with enhanced efficacy and reduced side effects. 3-Chloro-6-fluoro-2-methoxyphenylboronic acid has emerged as a pivotal intermediate in this endeavor. Its structural motif is frequently incorporated into drug candidates targeting various therapeutic areas, including oncology, immunology, and neurology. The fluorine atom, in particular, is well-documented for its ability to improve metabolic stability and binding affinity, attributes that are highly sought after in medicinal chemistry.

One of the most compelling applications of 3-Chloro-6-fluoro-2-methoxyphenylboronic acid lies in its role as a precursor for bioconjugation strategies. Boronic acids are renowned for their ability to form reversible covalent bonds with diols, a property that has been leveraged to develop novel drug delivery systems and diagnostic agents. Researchers have harnessed this characteristic to create targeted therapeutics that can selectively interact with biological targets, thereby minimizing off-target effects. The chloro and fluoro substituents further refine these interactions by influencing solubility and binding kinetics.

The synthesis of 3-Chloro-6-fluoro-2-methoxyphenylboronic acid (CAS No. 2121511-91-7) typically involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. These methodologies often incorporate transition metal catalysis and green chemistry principles to minimize waste and energy consumption.

Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and properties of 3-Chloro-6-fluoro-2-methoxyphenylboronic acid. Molecular modeling studies have provided insights into how different substituents influence electronic distributions and steric interactions within the molecule. These insights have guided the design of more effective synthetic routes and have facilitated the identification of novel derivatives with enhanced functionalities.

The pharmaceutical industry has been particularly interested in exploring the potential of 3-Chloro-6-fluoro-2-methoxyphenylboronic acid as a building block for anticancer agents. Boron-containing compounds have shown promise in this area due to their ability to selectively target rapidly dividing cells while sparing healthy tissues. Researchers are currently investigating derivatives of this compound that exhibit potent antitumor activity by mechanisms such as inhibiting DNA replication or inducing apoptosis.

Beyond pharmaceutical applications, 3-Chloro-6-fluoro-2-methoxyphenylboronic acid has found utility in materials science, particularly in the development of organic electronic devices. Its ability to participate in cross-coupling reactions allows for the construction of complex organic architectures with tailored electronic properties. These materials are being explored for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The environmental impact of synthesizing and utilizing 3-Chloro-6-fluoro-2-methoxyphenylboronic acid is another area of growing interest. Efforts are underway to develop more sustainable synthetic routes that reduce reliance on hazardous reagents and minimize waste generation. These initiatives align with broader trends in green chemistry aimed at making chemical processes more environmentally friendly without compromising efficiency or yield.

In conclusion, 3-Chloro-6-fluoro-2-methoxyphenylboronic acid (CAS No. 2121511-91-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, bioconjugation strategies, and materials science applications. As research continues to uncover new uses for this compound, its importance is expected to grow further, driving innovation in drug development and advanced material design.